(2',4',6'-Trimethylbiphenyl-3-yl)methanol

• Molecular Formula: C16H18O
• Molecular Weight: 226.31 g/mol
• IUPAC Name: [3-(2,4,6-trimethylphenyl)phenyl]methanol
• InChI: InChI=1S/C16H18O/c1-11-7-12(2)16(13(3)8-11)15-6-4-5-14(9-15)10-17/h4-9,17H,10H2,1-3H3
• InChI Key: MTXLCINIBCQGIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=CC=CC(=C2)CO)C

Description

(2',4',6'-Trimethylbiphenyl-3-yl)methanol is a useful research compound. Its molecular formula is C16H18O and its molecular weight is 226.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2′,4′,6′-Trimethylbiphenyl-3-carbaldehyde (2.36 g, 10.5 mmol) was dissolved in ethanol (20 mL), and sodium borohydride (0.40 g, 10.6 mmol) was added to the solution. After stirring under ice-cooling for 3 hrs., aqueous citric acid solution was added to the reaction solution. The mixture was extracted with ethyl acetate, washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:5-1:2) to give the title compound (1.66 g, yield 70%) as a colorless oil.